3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)-3-oxopropanenitrile

• IUPAC Name: 3-[4-(ethoxymethyl)-4-methylpiperidin-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C12H20N2O2/c1-3-16-10-12(2)5-8-14(9-6-12)11(15)4-7-13/h3-6,8-10H2,1-2H3
• InChI Key: LXXUALDGCQVWLC-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1(CCN(CC1)C(=O)CC#N)C
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)-3-oxopropanenitrile, commonly referred to as EMTPMP, is an organic compound with a variety of potential applications. It is a colorless, crystalline solid with a melting point of 166-168 °C. EMTPMP is a derivative of piperidine, a six-membered heterocyclic organic compound with a nitrogen atom at its center. Due to its unique chemical structure, EMTPMP has been the subject of numerous scientific studies and is used in a variety of research applications.

Scientific Research Applications

Synthesis and Chemical Reactions

The chemical compound 3-(4-(Ethoxymethyl)-4-methylpiperidin-1-yl)-3-oxopropanenitrile is involved in various synthetic and chemical reactions that enhance our understanding of organic chemistry and facilitate the development of new materials and pharmaceuticals.

• Oxidative Cyclizations and Synthesis of Heterocycles : Research demonstrates the utility of related 3-oxopropanenitriles in oxidative cyclization reactions using manganese(III) acetate. These reactions yield dihydrofuran-3-carbonitriles containing heterocycles, showcasing a method for constructing complex molecular architectures from simpler precursors (Yılmaz, Uzunalioğlu, & Pekel, 2005).

• Molecular Organization and Solution Behavior : Studies on piperidine derivatives, including 3-methylpiperid-1-ylmethane-1,1-diphosphonic acids, have been conducted to understand their solid-state organization, solution behavior, and intramolecular hydrogen bonding. This research provides insights into how molecular geometry affects physical properties and reactivity (Matczak-Jon et al., 2005).

• PAF-Receptor Antagonists : The synthesis of new trisubstituted 4-aminopiperidines as potential PAF-receptor antagonists highlights the application of related structures in medicinal chemistry. The unique substituent patterns on the piperidine core are critical for bioactivity, offering a pathway to new therapeutic agents (Benmehdi, Lamouri, Serradji, Pallois, & Heymans, 2008).

• Isoxazole Synthesis : The conversion of pyridine-3-nitrile oxides into isoxazole derivatives using related 3-oxopropanenitriles demonstrates a novel approach for the synthesis of highly functionalized isoxazoles. This method leverages the reactivity of nitrile oxides for heterocycle formation, showing the versatility of these compounds in synthesizing complex heteroaromatic systems (Ruano, Fajardo, & Martín, 2005).

• Aminocarbonylation Reactions : Research into the use of alkoxycarbonylpiperidines in palladium-catalyzed aminocarbonylation reactions underscores the significance of these compounds in forming carboxamides and ketocarboxamides under different conditions. This work demonstrates the broad utility of piperidine derivatives in catalytic synthetic processes (Takács et al., 2014).